Cas no 92949-49-0 (5-Amino-4-methyl-1H-pyrazole-1-carbothioamide)
92949-49-0 structure
Product Name:5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
CAS No:92949-49-0
MF:C5H8N4S
MW:156.208818435669
CID:2816280
Update Time:2023-08-07
5-Amino-4-methyl-1H-pyrazole-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-4-methyl-1H-pyrazole-1-carbothioamide
- 1H-Pyrazole-1-carbothioamide, 5-amino-4-methyl-
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- Inchi: 1S/C5H8N4S/c1-3-2-8-9(4(3)6)5(7)10/h2H,6H2,1H3,(H2,7,10)
- InChI Key: LBFNUVQTINRUER-UHFFFAOYSA-N
- SMILES: S=C(N)N1C(=C(C)C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 149
- XLogP3: 0.7
- Topological Polar Surface Area: 102
5-Amino-4-methyl-1H-pyrazole-1-carbothioamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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